Cas no 1337801-28-1 (2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol)

• Product Name: 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol
• CAS No: 1337801-28-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5746831
• PubChem ID: 130059878
• Update Time: 2025-05-26

2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINO-2-METHYLPROPYL)-6-BROMO-4-METHYLPHENOL
• EN300-1276978
• 1337801-28-1
• Phenol, 2-(1-amino-2-methylpropyl)-6-bromo-4-methyl-
• 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol

• Inchi： 1S/C11H16BrNO/c1-6(2)10(13)8-4-7(3)5-9(12)11(8)14/h4-6,10,14H,13H2,1-3H3
• InChI Key： AYYALKSMFBSSEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)C(C(C)C)N

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±37.0 °C(Predicted)
• pka: 7.98±0.50(Predicted)

Additional information on 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol

Introduction to 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol (CAS No. 1337801-28-1)

2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol, identified by its CAS number 1337801-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural configuration with both amino and bromo substituents on a phenolic backbone, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical applications.

The molecular structure of 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol incorporates a phenolic ring substituted with a bromine atom at the 6-position and a methyl group at the 4-position. Additionally, the presence of an N-substituted amine group linked to a 1-amino-2-methylpropyl chain enhances its reactivity and potential biological activity. This combination of functional groups positions the compound as a versatile intermediate in synthetic chemistry, particularly in the preparation of more complex molecules with therapeutic potential.

In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The bromine atom in 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol not only contributes to its electronic properties but also serves as a handle for further functionalization through cross-coupling reactions or other synthetic methodologies. This makes it an attractive building block for medicinal chemists seeking to develop novel pharmacophores.

One of the most compelling aspects of 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to explore new drug candidates targeting various diseases. For instance, the amine group can be coupled with carboxylic acid derivatives via amide bond formation, while the bromine atom can undergo palladium-catalyzed cross-coupling reactions to introduce aryl or vinyl groups. These transformations open up numerous possibilities for generating structurally diverse compounds with tailored biological activities.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their perceived safety profiles and favorable pharmacokinetic properties. Preclinical studies have begun to shed light on the potential therapeutic applications of molecules derived from 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol. Initial findings suggest that certain analogs may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

Furthermore, the chemical stability and solubility profile of 1337801-28-1 make it an ideal candidate for formulation into various dosage forms. Its compatibility with common solvents and its resistance to degradation under standard storage conditions enhance its practicality in pharmaceutical manufacturing. This stability is crucial for ensuring consistent drug delivery and efficacy in final products.

The synthesis of 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic routes have optimized yield and purity, making large-scale production feasible. Techniques such as catalytic hydrogenation, nucleophilic aromatic substitution, and selective functional group protection have been employed to achieve high yields while minimizing side reactions. These improvements underscore the compound's importance as both a research tool and a commercial product.

As research continues to evolve, new applications for 1337801-28-1 are likely to emerge. The integration of computational chemistry and machine learning into drug discovery has accelerated the identification of promising candidates, and compounds like this one are often at the forefront of these efforts. By leveraging computational models to predict biological activity, researchers can rapidly screen derivatives of 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol, streamlining the drug development process.

The environmental impact of synthesizing and utilizing CAS No. 1337801-28-1 is also an area of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. Efforts to optimize energy efficiency during production further highlight the compound's role in advancing sustainable pharmaceutical practices.

In conclusion, 2-(1-Amino-2-methylpropyl)-6-bromo-4-methylphenol (CAS No. 1337801-28-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug discovery efforts. As research progresses, this compound is expected to play an increasingly important role in developing new therapies for various diseases while adhering to principles of sustainability and efficiency.